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Compound of Interest

Compound Name: Dowfax 2A1

Cat. No.: B1170145 Get Quote

Dowfax 2A1: A Technical Guide for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dowfax 2A1, an anionic surfactant, with

a focus on its applications in research and development. This document outlines its core

technical specifications, explores its utility in common research methodologies, and provides a

detailed experimental protocol for a key application.

Core Technical Data
Dowfax 2A1 is an alkyldiphenyloxide disulfonate, known for its excellent solubility and stability

in a wide range of conditions, including acidic, alkaline, and oxidizing environments.[1] Its

chemical structure and properties make it a versatile tool for researchers in various fields.

The quantitative properties of Dowfax 2A1 are summarized in the table below for easy

reference.
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Property Value

Chemical Name Alkyldiphenyloxide Disulfonate

Synonyms
Disodium Lauryl Phenyl Ether Disulfonate,

Sodium Alkyl Diphenyl Oxide Disulfonate

CAS Number 119345-04-9, 7757-82-6

Appearance Liquid, amber/yellow

Actives 45 wt% in water

pH (10% aq. solution) 8.0 - 10.5

Viscosity (at 25°C) 131.8 - 145 cP

Relative Density (at 25°C) 1.12 - 1.16 g/mL

Boiling Point 100 °C (212 °F)

Freezing Point 4 °C (39 °F)

Solubility in Water Completely miscible

Surface Tension (1 wt% actives) 34 dynes/cm

Critical Micelle Concentration (in 0.1M NaCl at

25°C)
0.007 g/100g

Research Application: Emulsion Polymerization
A primary application of Dowfax 2A1 in research is as a surfactant in emulsion polymerization.

[1] This process is a type of free-radical polymerization that is widely used to produce a variety

of polymers, often in the form of a stable aqueous dispersion known as a latex. Emulsion

polymerization is a key technique for synthesizing materials with applications in coatings,

adhesives, and even in the formulation of drug delivery vehicles.

In this process, Dowfax 2A1 acts as an emulsifier, stabilizing droplets of a water-insoluble

monomer in a continuous aqueous phase. The surfactant molecules form micelles, which are

microscopic aggregates where the polymerization is initiated by a water-soluble initiator. The
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resulting polymer chains are contained within these micelles, which grow into larger, stable

polymer particles.

The key advantages of using a surfactant like Dowfax 2A1 in emulsion polymerization include:

Excellent Stability: It maintains its effectiveness in the presence of strong acids, bases, and

electrolytes, providing robust performance across a range of reaction conditions.

Particle Size Control: The concentration and type of surfactant can influence the size and

size distribution of the resulting polymer particles, a critical parameter in many applications.

High Molecular Weight Polymers: Emulsion polymerization can produce polymers with very

high molecular weights at a fast polymerization rate.

Experimental Protocol: Laboratory-Scale Emulsion
Polymerization of a Styrene-Butadiene Copolymer
The following is a representative protocol for the synthesis of a styrene-butadiene rubber (SBR)

latex using Dowfax 2A1 as the emulsifier. This protocol is based on the general principles of

emulsion polymerization and is intended as a starting point for laboratory research.

Materials:

Styrene (monomer)

Butadiene (monomer)

Dowfax 2A1 (surfactant)

Potassium persulfate (initiator)

tert-Dodecyl mercaptan (chain transfer agent)

Deionized water (continuous phase)

Nitrogen gas
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Reaction vessel (e.g., a jacketed glass reactor) equipped with a mechanical stirrer,

condenser, and nitrogen inlet/outlet.

Procedure:

Reactor Setup: The reaction vessel is charged with deionized water and Dowfax 2A1. The

mixture is stirred continuously to ensure complete dissolution of the surfactant.

Inert Atmosphere: The reactor is purged with nitrogen gas for at least 30 minutes to remove

any dissolved oxygen, which can inhibit the polymerization reaction. A gentle, continuous

flow of nitrogen is maintained throughout the experiment.

Monomer and Chain Transfer Agent Addition: The styrene monomer and tert-dodecyl

mercaptan are added to the reactor. The mixture is stirred to form an emulsion.

Temperature Control: The temperature of the reaction mixture is raised to the desired

reaction temperature (e.g., 50-70°C) using a circulating water bath.

Initiation of Polymerization: A solution of potassium persulfate in deionized water is prepared

and added to the reactor to initiate the polymerization. The butadiene monomer is then fed

into the reactor at a controlled rate.

Reaction Monitoring: The reaction is allowed to proceed for several hours. Samples may be

withdrawn periodically to monitor the conversion of the monomers and the properties of the

resulting latex.

Termination and Cooling: Once the desired conversion is reached, the reaction is terminated

by cooling the reactor to room temperature.

Characterization: The resulting latex can be characterized for properties such as particle

size, molecular weight of the polymer, and solid content.

Visualizations
The following diagrams illustrate the logical workflow of the experimental protocol and a

simplified representation of the emulsion polymerization mechanism.
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Caption: Experimental workflow for laboratory-scale emulsion polymerization.
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Caption: Simplified mechanism of emulsion polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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